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Introduction

Geranyl valerate, systematically known as [(2E)-3,7-dimethylocta-2,6-dienyl] pentanoate (CAS
No. 10402-47-8), is an organic ester with applications in the flavor and fragrance industries.[1]
It possesses a characteristic fruity, floral aroma.[2] Accurate structural elucidation and purity
assessment are critical for its use in research, quality control, and drug development contexts.
Spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR)
Spectroscopy, and Mass Spectrometry (MS), provide a comprehensive analytical toolkit for the
unambiguous identification and characterization of this molecule.

This guide provides an in-depth analysis of the spectroscopic data for geranyl valerate. We
will explore the theoretical underpinnings of each technique, present detailed experimental
protocols, and interpret the resulting spectral data. The causality behind experimental choices
is emphasized to provide researchers with practical, field-proven insights.

Molecular Profile:
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Identifier Value Source(s)

[(2E)-3,7-dimethylocta-2,6-
IUPAC Name . [2]
dienyl] pentanoate

Geranyl pentanoate, (E)-
Synonyms [2]
Geranyl valerate

CAS Number 10402-47-8 [2]

Molecular Formula C15H2602 [3]

| Molecular Weight | 238.37 g/mol |[3] |

Part 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy

NMR spectroscopy is the most powerful technique for elucidating the carbon-hydrogen
framework of an organic molecule. For a molecule like geranyl valerate, both *H (proton) and
13C NMR provide critical information about its distinct structural moieties: the geranyl group and
the valerate chain.

While direct experimental spectra for geranyl valerate are not available in publicly accessible
databases, a highly accurate prediction can be synthesized from spectral data of closely
related structural analogs, such as geranyl acetate, and established chemical shift principles.

Experimental Protocol: NMR Analysis

The following protocol outlines a standard procedure for acquiring high-resolution NMR spectra
of a liquid ester like geranyl valerate.

Objective: To obtain high-resolution *H and 3C NMR spectra for structural elucidation.
Methodology:
e Sample Preparation:

o Accurately weigh approximately 10-20 mg of the geranyl valerate sample.
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o Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCls). CDCls is a standard
solvent for non-polar to moderately polar organic molecules due to its excellent dissolving
power and the single, easily identifiable residual solvent peak.

o Add a small amount of Tetramethylsilane (TMS) as an internal standard (0 ppm).
o Transfer the solution to a clean, dry 5 mm NMR tube.
e Instrument Setup:

o Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion

and resolution.
o Shim the magnetic field to ensure homogeneity, which is critical for sharp spectral lines.
o Lock the spectrometer on the deuterium signal from the CDCIs solvent.
o Data Acquisition:

o H NMR: Acquire the spectrum using a standard pulse sequence. A sufficient number of
scans (typically 8-16) should be averaged to achieve a good signal-to-noise ratio.

o 13C NMR: Acquire a proton-decoupled 13C spectrum. Due to the lower natural abundance
of 13C, a larger number of scans is required. Techniques like DEPT (Distortionless
Enhancement by Polarization Transfer) can be used to differentiate between CH, CHz, and
CHs groups.[4]

Predicted *H NMR Spectral Data

The predicted *H NMR spectrum is based on data from analogous compounds (e.g., geranyl
acetate) and standard chemical shift tables.[5] The signals from the geranyl moiety are well-

characterized and transferable.
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Chemical Shift

Multiplicity
(3, ppm)

) Assignment )
Integration Rationale
(Proton)

~5.35 t

Vinylic proton on

a trisubstituted
1H H-2 double bond,

adjacent to a

CHz group.

~5.08 t

Vinylic proton on

a trisubstituted
1H H-6 double bond,

adjacent to a

CHz group.

~4.59 d

Protons on a
carbon attached
to an ester

2H H-1 oxygen (O-CH2),
deshielded.
Coupled to
vinylic H-2.

~2.25 t

Protons alpha to
the carbonyl
group (C=0),
deshielded.

2H H-2' (Valerate)

~2.05 m

Allylic protons,
4H H-4, H-5 adjacentto C=C

double bonds.

~1.70 S

Vinylic methyl
3H H-10 (C3-CHs) group on the C-3
double bond.

~1.68 S

Vinylic methyl
group on the C-7
double bond (E-

configuration).

3H H-8 (C7-CHs)
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~1.60 s

3H

H-9 (C7-CHs)

Vinylic methyl
group on the C-7
double bond (z-

configuration).

~1.60 sextet

2H

H-3' (Valerate)

Methylene group
beta to the

carbonyl.

~1.38 sextet

2H

H-4' (Valerate)

Methylene group
gamma to the

carbonyl.

~0.92 t

3H

H-5' (Valerate)

Terminal methyl
group of the
valerate chain.

Predicted **C NMR Spectral Data

The predicted 3C NMR spectrum is derived from established chemical shift ranges and data

from similar geranyl esters.[6]
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Chemical Shift (8, ppm) Assignment (Carbon) Rationale

~173.5 C-1' (C=0) Carbonyl carbon of the ester.
~142.0 C-3 Quaternary vinylic carbon.
~131.9 C-7 Quaternary vinylic carbon.
~123.8 C-6 Vinylic CH carbon.

~118.5 C-2 Vinylic CH carbon.

Carbon attached to the ester

~61.5 C-1
oxygen (O-CH2).
~39.6 C-5 Allylic CHz carbon.
Alpha-CH: of the valerate
~34.3 C-2' (Valerate) ]
chain.
~27.2 C-3' (Valerate) Beta-CH: of the valerate chain.
~26.3 C-4 Allylic CH2 carbon.
~25.7 C-9 Methyl carbon attached to C-7.
Gamma-CH: of the valerate
~22.4 C-4' (Valerate) )
chain.
~17.7 C-8 Methyl carbon attached to C-7.
~16.5 C-10 Methyl carbon attached to C-3.
Terminal methyl carbon of the
~13.7 C-5' (Valerate)

valerate chain.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in
a molecule. The absorption of infrared radiation corresponds to specific molecular vibrations,
providing a unique "fingerprint" of the compound.

Experimental Protocol: FTIR Analysis
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Obijective: To identify the key functional groups in geranyl valerate.
Methodology:

o Technique Selection: For a liquid sample like geranyl valerate, the Attenuated Total
Reflectance (ATR) technique is ideal. It requires minimal sample preparation and is non-
destructive. Alternatively, a neat spectrum can be obtained by placing a thin film of the liquid
between two salt (NaCl or KBr) plates.

o Sample Application: Place a single drop of geranyl valerate directly onto the ATR crystal.
» Data Acquisition:

o Record a background spectrum of the clean, empty ATR crystal. This is crucial to subtract
atmospheric (COz, H20) and instrument-related absorptions.

o Record the sample spectrum over the range of 4000-400 cm™1,
o Average a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.

o Data Processing: The final spectrum is presented as transmittance (%) versus wavenumber
(cm™1).

Interpretation of Key IR Absorptions

The IR spectrum of geranyl valerate is expected to show characteristic bands corresponding
to its ester and alkene functional groups.

Wavenumber (cm~1)  Vibration Type Functional Group Expected Intensity
~2960-2850 C-H Stretch Aliphatic (sp3 C-H) Strong

~1735 C=0 Stretch Ester Carbonyl Strong, Sharp
~1670 C=C Stretch Alkene Medium
~1240-1160 C-O Stretch Ester (O=C-0) Strong
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The most diagnostic peak is the strong, sharp absorption around 1735 cm~1, which is highly
characteristic of the carbonyl (C=0) group in a saturated ester. The presence of C=C stretching
and various C-H stretching vibrations confirms the hydrocarbon backbone and unsaturation.

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and structural fragments of
a molecule. In Electron lonization (EI) MS, the molecule is fragmented, and the resulting
charged fragments are detected, creating a unique fragmentation pattern.

Experimental Protocol: GC-MS Analysis

Objective: To determine the molecular weight and analyze the fragmentation pattern of geranyl
valerate.

Methodology:

o System: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) is the standard
instrument. The GC separates the sample from any volatile impurities before it enters the
MS.

o Sample Preparation: Prepare a dilute solution of geranyl valerate in a volatile organic
solvent (e.g., dichloromethane or ethyl acetate).

e GC Conditions:
o Column: Use a standard non-polar capillary column (e.g., DB-5ms).

o Injection: Inject a small volume (e.g., 1 pL) of the dilute solution into the heated injection
port.

o Temperature Program: Use a temperature gradient to ensure good separation and peak
shape.

e MS Conditions:

o lonization Mode: Electron lonization (El) at a standard energy of 70 eV.
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o Mass Analyzer: A quadrupole or ion trap analyzer is commonly used.

o Detection: Scan a mass range (e.g., m/z 40-400) to detect the molecular ion and key
fragments.

Analysis of the Mass Spectrum

The mass spectrum of geranyl valerate will show a molecular ion peak (M*) corresponding to
its molecular weight (238.37 g/mol ), although it may be weak or absent in EI-MS due to
extensive fragmentation. The experimental data from PubChem shows a pattern dominated by
fragmentation.[2]

Key Experimental Fragments:

m/z (mass-to-charge) Relative Intensity (%) Proposed Fragment Identity
69 100 [CsHo]*

68 55 [CsHs]*

41 51 [CsHs]+ (Allyl cation)

85 41 [CsHoO]* (Valeryl cation)

| 93 | 38 | [C7Ho]* |

Fragmentation Pathway: The fragmentation of geranyl valerate is driven by the stability of the
resulting carbocations. The geranyl moiety, being a terpene, readily fragments to produce
stable allylic cations.

o Formation of m/z 69: The base peak at m/z 69 is characteristic of many terpenes and
corresponds to the highly stable dimethylallyl cation or related CsHo* isomers, formed by
cleavage within the geranyl chain.

o Formation of m/z 85: Cleavage of the C-O bond of the ester (alpha-cleavage) results in the
formation of the valeryl cation ([CH3(CH2)sCO]*). This is a diagnostic peak for the valerate
portion of the molecule.
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e Formation of m/z 41: The allyl cation ([CsHs]*) is a common, stable fragment in hydrocarbon
chains.

Geranyl Valerate
(M+e, m/z 238)

Terpene  \ ~

p \

Fragmentation \ S
\

Geranyl Radical
[C10H17]e

o-cleavage

Valeryl Cation
[C5H9O]+
m/z 85

Dimethylallyl Cation
[C5HI]+
m/z 69 (Base Peak)

Neutral Loss
(e.g., C5H8)

Further
ragmentation

Allyl Cation
[C3H5]+
m/z 41

Click to download full resolution via product page

Summary and Conclusion

The comprehensive spectroscopic analysis using NMR, IR, and MS provides a robust
framework for the characterization of geranyl valerate. While a publicly available, complete set
of experimental spectra is challenging to locate, a reliable and detailed interpretation can be
constructed from foundational spectroscopic principles, experimental data from public
repositories like PubChem, and spectral data from closely related structural analogs.

* NMR spectroscopy defines the precise C-H framework, distinguishing between the geranyl
and valerate moieties.
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IR spectroscopy rapidly confirms the presence of key functional groups, most notably the
ester carbonyl.

e Mass spectrometry confirms the molecular weight and provides a characteristic
fragmentation pattern that serves as a fingerprint, with key fragments at m/z 69 and 85
confirming the terpene and acyl portions of the molecule, respectively.

This guide provides the necessary technical details and interpretative logic for researchers to
confidently identify and characterize geranyl valerate in various scientific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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